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Compound of Interest

Compound Name: 10(2)-Heptadecenyl acetate

Cat. No.: B15549657

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount for ensuring a secure and compliant laboratory
environment. This guide provides essential procedural information for the safe management of
10(Z)-Heptadecenyl acetate, a pheromone acetate, from acquisition to disposal.

Physicochemical and Safety Data

Quantitative data for 10(Z)-Heptadecenyl acetate is not readily available in public safety
documents. The following tables provide known values for the compound and reference data
from structurally similar acetate esters. This information should be used as a guideline for safe
handling, with the understanding that specific properties may vary.

Table 1: Physicochemical Properties of 10(Z)-Heptadecenyl Acetate and Related Compounds

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15549657?utm_src=pdf-interest
https://www.benchchem.com/product/b15549657?utm_src=pdf-body
https://www.benchchem.com/product/b15549657?utm_src=pdf-body
https://www.benchchem.com/product/b15549657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

10(Z)-Heptadecenyl

6-Heptenyl Acetate

Heptyl Acetate

Property (similar chain (similar functional
Acetate

length) group)
CAS Number 73010-82-9[1] Not specified 112-06-1[2][3]
Molecular Formula C19H3602[1] CoH1602 CoH1s02
Molecular Weight 296.49 g/mol [1] 156.22 g/mol 158.24 g/mol
Physical State Liquid (assumed) Liquid Liquid

" Colorless to Slightly a

Appearance Not specified Not specified

Pale Yellow
Boiling Point Not specified 74°C [/ 1.50 kPa 192 - 193 °C[2]
Melting Point Not specified Not specified -50.2 °C[2]
Flash Point Not specified Not specified Not specified
Solubility in Water Insoluble (estimated) No data available Not specified

Storage Temperature

Freezer[1]

Not specified

See product label[2]

Disclaimer: Data for 6-Heptenyl Acetate and Heptyl Acetate is provided for reference due to the

lack of a comprehensive Safety Data Sheet (SDS) for 10(Z)-Heptadecenyl acetate. Always

consult the supplier's specific safety information.

Table 2: Hazard Information and Personal Protective Equipment (PPE)
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Hazard Category

10(Z)-Heptadecenyl
Acetate (Anticipated)

General Acetate Esters

Acute Toxicity

No data available. Assumed to

be low, but caution is advised.

Generally low, but can cause

irritation upon contact.

Skin Corrosion/Irritation

May cause skin irritation upon

prolonged or repeated contact.

May cause mild skin irritation.

Eye Damage/Irritation

May cause eye irritation.

Can cause serious eye
irritation.

Engineering Controls

Handle in a well-ventilated
area, preferably in a fume
hood.[4]

Use local exhaust ventilation

or handle in a fume hood.

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Safety glasses or goggles are

recommended.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Wear protective gloves.

Skin and Body Protection

Lab coat. Protective clothing
as needed to prevent skin

contact.

Lab coat and appropriate

protective clothing.

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. A vapor respirator
may be necessary if aerosols
are generated or ventilation is

inadequate.

Not generally needed with

good ventilation.

Operational Plan for Safe Handling

A systematic approach is crucial to minimize exposure and ensure safety when working with
10(Z)-Heptadecenyl acetate.

1. Receiving and Storage:
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e Upon receipt, inspect the container for any signs of damage or leaks.
 Verify the label information matches the order.

o Store the compound in a freezer as recommended.[1]

o Keep the container tightly closed and in a well-ventilated area.

2. Preparation and Handling:

« All handling should be performed in a well-ventilated laboratory, preferably within a chemical
fume hood to minimize inhalation exposure.[4]

o Before handling, ensure all necessary PPE is donned correctly.
e Avoid direct contact with skin and eyes.[4]

o Use appropriate tools (e.g., spatulas, pipettes) to handle the material and avoid cross-
contamination.

« If heating is required, use a water bath or heating mantle with temperature control. Avoid
open flames.[5]

3. Spill Management:

« In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,
dry sand, or earth.

e Collect the absorbed material into a suitable, labeled container for disposal.
o For larger spills, evacuate the area and follow institutional emergency procedures.
o Ensure adequate ventilation during cleanup.

e Remove all sources of ignition.[4]

Disposal Plan
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Proper disposal of 10(Z)-Heptadecenyl acetate and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

. Waste ldentification and Collection:

All materials contaminated with 10(Z)-Heptadecenyl acetate, including unused product,
absorbent materials from spills, and contaminated disposable PPE, should be considered
chemical waste.

Collect waste in a clearly labeled, sealed, and chemically compatible container.[4]
. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

. Disposal Method:
Dispose of the chemical waste through a licensed chemical waste disposal company.

The preferred method of disposal is typically controlled incineration in a chemical incinerator
equipped with an afterburner and scrubber.[4]

Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[4]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate
collected as chemical waste. The rinsed containers can then be disposed of as regular waste
or recycled, depending on local regulations.[4]

Experimental Workflow Visualization

The following diagram outlines the key steps and decision points for the safe handling of 10(Z)-

Heptadecenyl acetate in a laboratory setting.
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Caption: Workflow for Safe Handling of 10(Z)-Heptadecenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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